Cas no 40768-81-8 (1,7-Diepi-8,15-cedranediol)

• Product Name: 1,7-Diepi-8,15-cedranediol
• CAS No: 40768-81-8
• Molecular Formula: C₁₅H₂₆O₂
• Molecular Weight: 238.366
• CID: 837085
• PubChem ID: 15931727

1,7-Diepi-8,15-cedranediol Properties

Names and Identifiers

• 1,7-Diepi-8,15-cedranediol
• (1β,7β,8α)-Cedrane-8,15-diol
• 40768-81-8
• AKOS040760873
• 8-(hydroxymethyl)-2,6,6-trimethyltricyclo[5.3.1.01,5]undecan-8-ol
• [ "" ]

• InChIKey： QKTKMDSUFFRLDB-NUNXZZDCSA-N
• Inchi： InChI=1S/C15H26O2/c1-10-4-5-11-13(2,3)12-8-14(10,11)6-7-15(12,17)9-16/h10-12,16-17H,4-9H2,1-3H3
• SMILES： CC1CCC2C13CCC(C(C3)C2(C)C)(CO)O

Computed Properties

• Exact Mass: 238.19300
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 238.193280068g/mol
• Heavy Atom Count: 17
• Complexity: 338
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• LogP: 2.58220
• PSA: 40.46000
• Boiling Point: 330.9±10.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.6 mmHg at 25°C
• Flash Point: 148.1±13.6 °C
• Color/Form: Powder
• Density: 1.1±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Cedrane and isocedrane sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Cedrane and isocedrane sesquiterpenoids